Cas no 96998-00-4 (2-azaniumylethyl (2R)-2-[(4Z,7Z,10Z,13Z,16Z,19Z)-docosa-4,7,10,13,16,19-hexaenoyloxy]-3-(hexadecanoyloxy)propyl phosphate)

• Product Name: 2-azaniumylethyl (2R)-2-[(4Z,7Z,10Z,13Z,16Z,19Z)-docosa-4,7,10,13,16,19-hexaenoyloxy]-3-(hexadecanoyloxy)propyl phosphate
• CAS No: 96998-00-4
• MF: C₄₃H₇₄NO₈P
• MW: 764.023334980011
• CID: 4763594
• PubChem ID: 86289492
• Update Time: 2024-10-25

2-azaniumylethyl (2R)-2-[(4Z,7Z,10Z,13Z,16Z,19Z)-docosa-4,7,10,13,16,19-hexaenoyloxy]-3-(hexadecanoyloxy)propyl phosphate Chemical and Physical Properties

Names and Identifiers

• 4Z,7Z,10Z,13Z,16Z,19Z-docosahexaenoic acid, (1R)-1-[[[(2-aminoethoxy)hydroxyphosphinyl]oxy]methyl]-2-[(1-oxohexadecyl)oxy]ethyl ester
• 1-palmitoyl-2-docosahexaenoyl-sn-glycero-3-phosphoethanolamine
• 1-palmitoyl-2-docosahexaenoyl-GPE
• GP
• 2-azaniumylethyl (2R)-2-[(4Z,7Z,10Z,13Z,16Z,19Z)-docosa-4,7,10,13,16,19-hexaenoyloxy]-3-(hexadecanoy
• 1-hexadecanoyl-2-(4Z,7Z,10Z,13Z,16Z,19Z-docosahexaenoyl)-sn-glycero-3-phosphoethanolamine; PE(16:0/22:6(4Z,7Z,10Z,13Z,16Z,19Z))
• GPE(16:0/22:6)
• 1-palmitoyl-2-docosahexaenoyl-GPE (16:0/22:6)
• 16:0-22:6 PE
• 16:0-22:6 PE, 1-palmitoyl-2-docosahexaenoyl-sn-glycero-3-phosphoethanolamine, chloroform
• MPWUZHVZZKSTPV-MADBQMNMSA-N
• PD151313
• 2-Docosahexaenoyl-1-palmitoyl-sn-glycero-3-phosphoethanolamine
• 4,7,10,13,16,19-Docosahexaenoic acid, (1R)-1-[[[(2-aminoethoxy)hydroxyphosphinyl]oxy]methyl]-2-[(1-oxohexadecyl)oxy]ethyl ester, (4Z,7Z,10Z,13Z,16Z,19Z)-
• 2-azaniumylethyl [(2R)-2-[(4Z,7Z,10Z,13Z,16Z,19Z)-docosa-4,7,10,13,16,19-hexaenoyl]oxy-3-hexadecanoyloxypropyl] phosphate
• 2-azaniumylethyl (2R)-2-[(4Z,7Z,10Z,13Z,16Z,19Z)-docosa-4,7,10,13,16,19-hexaenoyloxy]-3-(hexadecanoyloxy)propyl phosphate
• 1-palmitoyl-2-docosahexaenoyl-sn-glycero-3-phosphoethanolamine zwitterion
• 1-hexadecanoyl-2-(4Z,7Z,10Z,13Z,16Z,19Z-docosahexaenoyl)-sn-glycero-3-phosphoethanolamine zwitterion
• 1-palmitoyl-2-(4Z,7Z,10Z,13Z,16Z,19Z-docosahexaenoyl)-sn-glycero-3-phosphoethanolamine zwitterion
• 96998-00-4
• CHEBI:78261

• Inchi： 1S/C43H74NO8P/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-24-26-28-30-32-34-36-43(46)52-41(40-51-53(47,48)50-38-37-44)39-49-42(45)35-33-31-29-27-25-23-16-14-12-10-8-6-4-2/h5,7,11,13,17-18,20-21,24,26,30,32,41H,3-4,6,8-10,12,14-16,19,22-23,25,27-29,31,33-40,44H2,1-2H3,(H,47,48)/b7-5-,13-11-,18-17-,21-20-,26-24-,32-30-/t41-/m1/s1
• InChI Key： MPWUZHVZZKSTPV-MADBQMNMSA-N
• SMILES： P(=O)([O-])(OCC[NH3+])OC[C@@H](COC(CCCCCCCCCCCCCCC)=O)OC(CC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CC)=O

Computed Properties

• Exact Mass: 763.51520532g/mol
• Monoisotopic Mass: 763.51520532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 53
• Rotatable Bond Count: 39
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 6
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.5
• Topological Polar Surface Area: 139

Experimental Properties

• Color/Form: 10 mg/mL (850801C-25mg)

2-azaniumylethyl (2R)-2-[(4Z,7Z,10Z,13Z,16Z,19Z)-docosa-4,7,10,13,16,19-hexaenoyloxy]-3-(hexadecanoyloxy)propyl phosphate Security Information

• Hazardous Material transportation number：UN 1888 6.1 / PGIII
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Phosphatidylethanolamines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphoethanolamines Phosphatidylethanolamines